Cas no 787-93-9 (4-Amino-N-(2,6-dimethylphenyl)benzamide)

4-Amino-N-(2,6-dimethylphenyl)benzamide structure
787-93-9 structure
Product Name:4-Amino-N-(2,6-dimethylphenyl)benzamide
CAS No:787-93-9
MF:C15H16N2O
MW:240.300343513489
CID:569556
PubChem ID:13086
Update Time:2024-10-27

4-Amino-N-(2,6-dimethylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-N-(2,6-dimethylphenyl)benzamide
    • 4-amino-N-(2,6-dimethyl phenyl)-benzamide
    • Benzamide,4-amino-N-(2,6-dimethylphenyl)-
    • 4-Amino-2',6'-benzoxylidide
    • 4-amino-N-(2,6-dimethylphenyl)benzamide(SALTDATA: FREE)
    • Ameltolide
    • Tox21_113872
    • EN300-14405055
    • UNII-F83240ZOVE
    • LY201116
    • MFCD00865288
    • NCGC00253759-01
    • LY 201116
    • SR-01000944824-1
    • HZIWGOAXOBPQGY-UHFFFAOYSA-N
    • CHEBI:6342
    • Q4742349
    • DTXCID4031271
    • 787-93-9
    • Ameltolidum
    • DTXSID7052860
    • AMELTOLIDE [USAN]
    • Ameltolidum [INN-Latin]
    • Z111686304
    • Ameltolida [INN-Spanish]
    • 4-amino-N-(2,6-dimethylphenyl) benzamide
    • ADD 75073
    • Ameltolide (USAN/INN)
    • F87563
    • Ameltolide [USAN:INN:BAN]
    • ADD-75073
    • BRN 2734562
    • SR-01000944824
    • LY 201116;ADD 75073
    • AMELTOLIDE [INN]
    • 4-Amino-N-(2,6-dimethyl-phenyl)-benzamide
    • BS-36184
    • AKOS000136947
    • F83240ZOVE
    • Benzamide, 4-amino-N-(2,6-dimethylphenyl)-
    • SCHEMBL635392
    • CAS-787-93-9
    • 4-AMINO-N-(2,6-DIMETHYLPHENYL)BENZAMIDE 95%
    • NS00122134
    • Ameltolida
    • CHEMBL22916
    • D02892
    • 2',6'-BENZOXYLIDIDE, 4-AMINO-
    • LY-201116
    • 2′,6′-Benzoxylidide, 4-amino- (7CI, 8CI)
    • 4-Amino-N-(2,6-dimethylphenyl)benzamide (ACI)
    • CS-0064135
    • HY-114705
    • STK360030
    • BRD-K48173020-001-01-8
    • MDL： MFCD00865288
    • Inchi： 1S/C15H16N2O/c1-10-4-3-5-11(2)14(10)17-15(18)12-6-8-13(16)9-7-12/h3-9H,16H2,1-2H3,(H,17,18)
    • InChI Key： HZIWGOAXOBPQGY-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(N)=CC=1)NC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 240.12600
  • Monoisotopic Mass: 240.126263
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Density: 1.182
  • Boiling Point: 340.8°C at 760 mmHg
  • Flash Point: 159.9°C
  • Refractive Index: 1.656
  • PSA: 55.12000
  • LogP: 3.79210

4-Amino-N-(2,6-dimethylphenyl)benzamide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Amino-N-(2,6-dimethylphenyl)benzamide Pricemore >>

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TRC
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 787-93-9 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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4-Amino-N-(2,6-dimethylphenyl)benzamide Production Method

Production Method 1

64594-44-1 64594-44-1
787-93-9 787-93-9
Reaction Conditions
1.1 Reagents: Cyclohexene Catalysts: Palladium Solvents: Isopropanol
Reference
Anticonvulsant Activity and Interactions with Neuronal Voltage-Dependent Sodium Channel of Analogs of Ameltolide
Vamecq, Joseph; Lambert, Didier; Poupaert, Jacques H.; Masereel, Bernard; Stables, James P., Journal of Medicinal Chemistry, 1998, 41(18), 3307-3313

Production Method 2

787-93-9 787-93-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Cyclopentyl methyl ether ;  2 h, 23 °C
Reference
Chemoselective One-Pot Synthesis of Functionalized Amino-azaheterocycles Enabled by COware
Clohessy, Thomas A.; Roberts, Alastair; Manas, Eric S.; Patel, Vipulkumar K.; Anderson, Niall A.; et al, Organic Letters, 2017, 19(23), 6368-6371

Production Method 3

64594-44-1 64594-44-1
787-93-9 787-93-9
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  24 h, rt
Reference
Five-membered heteroaromatic ring fused-pyrimidine derivatives: Design, synthesis, and hedgehog signaling pathway inhibition study
Zhang, Liandi; Xin, Minhang; Shen, Han; Wen, Jun; Tang, Feng; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(15), 3486-3492

Production Method 4

150-13-0 150-13-0
87-62-7 87-62-7
787-93-9 787-93-9
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane ;  30 min, 0 °C; 0 °C → rt; 10 min, rt; rt → 0 °C
1.2 1 h, rt; rt → 0 °C
1.3 Reagents: Pyridine Solvents: Dichloromethane ;  1 h, 0 °C
1.4 2 h, rt
1.5 Reagents: Ethylenediamine Solvents: Ethanol ;  6 h, reflux
Reference
Ligand-based rational design, synthesis and evaluation of novel potential chemical chaperones for opsin
Pasqualetto, Gaia; Pileggi, Elisa; Schepelmann, Martin ; Varricchio, Carmine; Rozanowska, Malgorzata ; et al, European Journal of Medicinal Chemistry, 2021, 226,

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